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Compound of Interest

Compound Name: Black 305

Cat. No.: B3046760

Disclaimer: A comprehensive, official Material Safety Data Sheet (MSDS) or Safety Data Sheet
(SDS) for Black 305 with CAS number 129437-78-5 is not publicly available. This guide has
been compiled from limited supplier information and general data on the broader class of
fluoran dyes. All information should be treated with caution and verified with the manufacturer
or supplier.

Introduction

Black 305 is a fluoran leuco dye, a class of synthetic organic compounds known for their
chromogenic properties.[1] These dyes can exist in a colorless (leuco) form and a colored form,
transitioning between the two in response to external stimuli. Black 305 is primarily utilized as
a color former in thermal and carbonless paper products, such as receipts, tickets, and labels.
[1] When subjected to heat or pressure on appropriately treated paper, it develops a black
image.[1]

It is important to note a discrepancy in the Chemical Abstracts Service (CAS) number in
available literature. While this document primarily refers to CAS No. 129437-78-5, some
sources may list it as 129473-78-5. Users should verify the correct CAS number for their
specific product.

Physical and Chemical Properties

The following data is based on limited supplier information.
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Property

Value

Reference

Chemical Classification

Fluoran

[1]

White or lightly colored, free-

Appearance flowing powder (in leuco form)

Hue Black (in developed form) [1]
Molecular Formula Cs7H40N203 [1]
Molecular Weight 560 g/mol [1]
Melting Point 181-182 °C [1]
Amax 435, 588 nm [1]

Safety and Handling

No specific hazard classification or toxicological data for Black 305 is available. The following

guidance is based on general principles for handling chemical powders and information from

SDSs of other fluoran and black dyes.

Hazard Identification

As a fine powder, Black 305 may pose a respiratory hazard if inhaled and could cause

mechanical irritation to the eyes. The toxicological properties have not been fully investigated.

Based on data for similar dyes, it may cause mild skin or eye irritation.

Recommended Handling Protocols

Due to the lack of specific data, a cautious approach is recommended. The following is a

general workflow for handling Black 305 powder in a research or laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

'

Prepare well-ventilated workspace
(Fume hood recommended)

'

Gather necessary equipment
(Spatula, weigh boat, container)

Proceed to handling

Handling
y

Carefully weigh the required amount
of Black 305 powder

'

Transfer powder to the designated container

roceed to cleanup

Cleanup & Disposal

Decontaminate workspace and equipment

'

Dispose of waste according to
institutional and local regulations

'

Remove and dispose of/clean PPE
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Stimulus Brings into contact with __
(Heat or Pressure) Acidic Developer Protonates and opens ring
Black 305 (Leuco Form) - Black 305 (Colored Form)

Reversion (e.g., in basic pH
Colorless - (g pH) ) Black
Spirolactone Ring Intact Ring-Opened Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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